![molecular formula C23H26N2O4 B2800213 (Z)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxy-2-(4-methoxybenzylidene)benzofuran-3(2H)-one CAS No. 869078-70-6](/img/structure/B2800213.png)
(Z)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxy-2-(4-methoxybenzylidene)benzofuran-3(2H)-one
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Description
(Z)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxy-2-(4-methoxybenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H26N2O4 and its molecular weight is 394.471. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Intermediate Applications
(Z)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxy-2-(4-methoxybenzylidene)benzofuran-3(2H)-one is a compound that has been explored in various synthetic pathways and as an intermediate in the synthesis of complex molecules. For instance, its derivatives have been utilized in the synthesis of novel octahydro-1, 5-imino-3-benzazocin-4, 7, 10-trione derivatives, serving as models for saframycins, a class of compounds with notable biological activities (Saito et al., 1997).
Bioactivity and Pharmacological Potential
Research into derivatives of this compound has also shown promise in pharmacology. For example, new phenolic Mannich bases with piperazines, structurally related to this compound, have been synthesized and evaluated for their cytotoxic/anticancer and carbonic anhydrase inhibitory effects (Gul et al., 2019). Moreover, some derivatives have been investigated as potential PET probes for imaging specific enzymes like PIM1, demonstrating the compound's relevance in diagnostic imaging and cancer research (Gao et al., 2013).
Natural Product Derivatives and Activities
Interestingly, derivatives of this compound have been identified in natural sources like marine endophytic fungi, exhibiting moderate antitumor and antimicrobial activities (Xia et al., 2011). This highlights its potential application in the discovery of new natural products with pharmacological importance.
Anti-inflammatory and Antioxidant Properties
Furthermore, novel furanyl derivatives from red seaweed, structurally similar to this compound, have shown significant anti-inflammatory and antioxidative effects in various in vitro models. These findings suggest potential applications in developing new anti-inflammatory and antioxidant agents (Makkar & Chakraborty, 2018).
Properties
IUPAC Name |
(2Z)-7-[(4-ethylpiperazin-1-yl)methyl]-6-hydroxy-2-[(4-methoxyphenyl)methylidene]-1-benzofuran-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O4/c1-3-24-10-12-25(13-11-24)15-19-20(26)9-8-18-22(27)21(29-23(18)19)14-16-4-6-17(28-2)7-5-16/h4-9,14,26H,3,10-13,15H2,1-2H3/b21-14- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVOIRAHRDZNMPJ-STZFKDTASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=CC=C(C=C4)OC)C3=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=CC=C(C=C4)OC)/C3=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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